Cas no 1805628-67-4 (Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate)

Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate is a fluorinated aromatic ester with a cyano substituent, offering unique reactivity and stability due to its electron-withdrawing functional groups. The presence of difluoromethoxy and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The cyano group provides a versatile handle for further chemical modifications, such as nucleophilic additions or reductions. This compound's structural features contribute to its utility as an intermediate in synthesizing biologically active molecules, particularly those requiring fluorine incorporation for improved bioavailability or binding affinity. Its well-defined reactivity profile allows for precise functionalization in complex synthetic routes.

Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate structure

1805628-67-4 structure

Product Name:Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate

CAS No:1805628-67-4

MF:C₁₁H₆F₅NO₃

MW:295.162260532379

CID:4953643

Update Time:2025-10-21

Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate
- Inchi： 1S/C11H6F5NO3/c1-19-9(18)6-3-2-5(4-17)7(11(14,15)16)8(6)20-10(12)13/h2-3,10H,1H3
- InChI Key： WCEHCHMQEZQFOS-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CC=C(C(=O)OC)C=1OC(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 403
XLogP3: 3.3
Topological Polar Surface Area: 59.3

Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015010473-1g	Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate	1805628-67-4	97%	1g	1,564.50 USD	2021-06-21

Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate

Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate: A Comprehensive Overview

The compound with CAS No. 1805628-67-4, commonly referred to as Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group, a difluoromethoxy group, and a trifluoromethyl group. These substituents confer the compound with distinctive chemical and physical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate in the development of advanced materials, particularly in the field of electronics. The trifluoromethyl group, known for its strong electron-withdrawing properties, plays a crucial role in enhancing the stability and reactivity of the compound. This makes it an ideal candidate for use in high-performance polymers and organic semiconductors. Researchers have also explored its application in drug delivery systems, where its unique solubility properties are leveraged to improve bioavailability.

In terms of synthesis, Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate is typically prepared through a multi-step process involving nucleophilic substitution and Friedel-Crafts acylation reactions. The presence of electron-withdrawing groups such as the cyano and trifluoromethyl groups facilitates these reactions by activating the aromatic ring toward electrophilic substitution. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and improving yield.

The compound's structure also lends itself to various functionalization strategies. For instance, the cyano group can be converted into other functional groups such as amides or nitriles, enabling the creation of derivatives with tailored properties. This versatility has led to its use in diverse applications, including agrochemicals, pharmaceuticals, and specialty chemicals. In agrochemicals, it has been investigated for its potential as a herbicide due to its ability to inhibit specific enzymatic pathways in plants.

From an environmental perspective, Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate has been studied for its biodegradation characteristics. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. This is particularly important for industrial applications where environmental impact is a critical consideration.

In conclusion, Methyl 4-cyano-2-difluoromethoxy-3-(trifluoromethyl)benzoate (CAS No. 1805628-67-4) stands out as a versatile and multifunctional compound with wide-ranging applications across various industries. Its unique structure and chemical properties continue to drive innovative research and development efforts, positioning it as a key player in the advancement of modern materials science and chemistry.